Cas no 287917-57-1 (1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)-)

1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)- structure
287917-57-1 structure
Product Name:1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)-
CAS No:287917-57-1
MF:C9H5Cl3N2O
MW:263.507798910141
CID:248789
PubChem ID:598850
Update Time:2025-04-19

1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Oxadiazole,3-(chloromethyl)-5-(3,4-dichlorophenyl)-
    • 3-(CHLOROMETHYL)-5-(3,4-DICHLOROPHENYL)-1,2,4-OXADIAZOLE
    • AC1LCC3I
    • AG-E-92930
    • CTK4G2086
    • MolPort-003-698-832
    • SBB102697
    • GJYOCYRIQUMWSG-UHFFFAOYSA-N
    • 287917-57-1
    • 1,2,4-Oxadiazole, 3-(chloromethyl)-5-(3,4-dichlorophenyl)-
    • SCHEMBL12531864
    • FT-0613731
    • DTXSID40344692
    • Inchi: 1S/C9H5Cl3N2O/c10-4-8-13-9(15-14-8)5-1-2-6(11)7(12)3-5/h1-3H,4H2
    • InChI Key: GJYOCYRIQUMWSG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=NC(CCl)=NO1)Cl

Computed Properties

  • Exact Mass: 261.94700
  • Monoisotopic Mass: 261.946746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.5
  • Boiling Point: 382.6°Cat760mmHg
  • Flash Point: 185.2°C
  • Refractive Index: 1.585
  • PSA: 38.92000
  • LogP: 3.78220
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